5-Bromo-3-fluoro-2-(hydroxymethyl)phenol

• Molecular Formula: C7H6BrFO2
• Molecular Weight: 221.02 g/mol
• IUPAC Name: 5-bromo-3-fluoro-2-(hydroxymethyl)phenol
• InChI: InChI=1S/C7H6BrFO2/c8-4-1-6(9)5(3-10)7(11)2-4/h1-2,10-11H,3H2
• InChI Key: JCWYYUNTHVZSPF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1O)CO)F)Br

Description

5-Bromo-3-fluoro-2-(hydroxymethyl)phenol is a useful research compound. Its molecular formula is C7H6BrFO2 and its molecular weight is 221.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-bromo-2-fluoro-6-hydroxybenzoate (0.34 g, 1.4 mmol) was dissolved in dry THF (20 ml) under a blanket of nitrogen. The solution was cooled down to 0° C. and borane tetrahydrofuran complex (5.0 ml, 5.0 mmol) was slowly added. The mixture was stirred at 0° C. for 30 min and at ambient temperature for 15 min. Then it was cooled once more to 0° C. and carefully quenched with water, acidified with aqueous HCl (5%) and finally extracted several times with EtOAc. The combined organic phases were dried (Na2SO4), filtered and evaporated to dryness (0.33/g) to afford the title compound. No further purification was done on this intermediate. ESIMS: m/z 223 (M+H)+, 221 (M+H)+.